Cas no 2764016-63-7 ((9H-fluoren-9-yl)methyl 4-[(2-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate)

(9H-Fluoren-9-yl)methyl 4-[(2-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate is a fluorinated piperidine derivative featuring a hydroxypiperidine core protected by a fluorenylmethyloxycarbonyl (Fmoc) group. The presence of the Fmoc moiety enhances stability and facilitates selective deprotection under mild basic conditions, making it suitable for peptide synthesis and other sensitive applications. The 2-fluorobenzyl substitution at the 4-position introduces steric and electronic effects that may influence reactivity and binding properties. The hydroxyl group provides a handle for further functionalization. This compound is valuable in medicinal chemistry and drug development, particularly for constructing complex scaffolds with tailored pharmacological profiles. Its structural features enable precise modifications while maintaining compatibility with standard synthetic protocols.
(9H-fluoren-9-yl)methyl 4-[(2-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate structure
2764016-63-7 structure
Product Name:(9H-fluoren-9-yl)methyl 4-[(2-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate
CAS No:2764016-63-7
MF:C27H26FNO3
MW:431.498651027679
CID:5778499
PubChem ID:165994481
Update Time:2025-05-27

(9H-fluoren-9-yl)methyl 4-[(2-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-37387714
    • 2764016-63-7
    • (9H-fluoren-9-yl)methyl 4-[(2-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate
    • Inchi: 1S/C27H26FNO3/c28-25-12-6-1-7-19(25)17-27(31)13-15-29(16-14-27)26(30)32-18-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h1-12,24,31H,13-18H2
    • InChI Key: JNLQUSLXAKEHKU-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CC1(CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)O

Computed Properties

  • Exact Mass: 431.18967185g/mol
  • Monoisotopic Mass: 431.18967185g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 627
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 49.8Ų

(9H-fluoren-9-yl)methyl 4-[(2-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37387714-0.05g
(9H-fluoren-9-yl)methyl 4-[(2-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate
2764016-63-7
0.05g
$1020.0 2023-07-06
Enamine
EN300-37387714-0.1g
(9H-fluoren-9-yl)methyl 4-[(2-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate
2764016-63-7
0.1g
$1068.0 2023-07-06
Enamine
EN300-37387714-0.25g
(9H-fluoren-9-yl)methyl 4-[(2-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate
2764016-63-7
0.25g
$1117.0 2023-07-06
Enamine
EN300-37387714-0.5g
(9H-fluoren-9-yl)methyl 4-[(2-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate
2764016-63-7
0.5g
$1165.0 2023-07-06
Enamine
EN300-37387714-1.0g
(9H-fluoren-9-yl)methyl 4-[(2-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate
2764016-63-7
1.0g
$1214.0 2023-07-06
Enamine
EN300-37387714-2.5g
(9H-fluoren-9-yl)methyl 4-[(2-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate
2764016-63-7
2.5g
$2379.0 2023-07-06
Enamine
EN300-37387714-5.0g
(9H-fluoren-9-yl)methyl 4-[(2-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate
2764016-63-7
5.0g
$3520.0 2023-07-06
Enamine
EN300-37387714-10.0g
(9H-fluoren-9-yl)methyl 4-[(2-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate
2764016-63-7
10.0g
$5221.0 2023-07-06

Additional information on (9H-fluoren-9-yl)methyl 4-[(2-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate

Research Briefing on (9H-fluoren-9-yl)methyl 4-[(2-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate (CAS: 2764016-63-7)

In recent years, the compound (9H-fluoren-9-yl)methyl 4-[(2-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate (CAS: 2764016-63-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethyl (Fmoc) protecting group and fluorophenylmethyl-hydroxypiperidine moiety, has shown promise in various applications, including drug discovery, medicinal chemistry, and biochemical studies. The unique structural features of this compound make it a valuable intermediate in the synthesis of complex bioactive molecules.

Recent studies have focused on the synthetic pathways and pharmacological properties of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the development of novel central nervous system (CNS) targeting agents. The study demonstrated that the fluorophenylmethyl-hydroxypiperidine scaffold exhibits high affinity for specific neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety. The Fmoc group, on the other hand, provides stability during synthetic processes, making it an ideal choice for solid-phase peptide synthesis (SPPS).

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters. Researchers explored the compound's utility in the design of protease inhibitors. The hydroxyl group on the piperidine ring was found to participate in hydrogen bonding with key amino acid residues in the active site of target enzymes, thereby enhancing inhibitory activity. This finding opens new avenues for the development of antiviral and anticancer therapeutics. Additionally, the study provided detailed insights into the compound's metabolic stability and pharmacokinetic profile, which are critical for its further development as a drug candidate.

In terms of synthetic methodology, a recent patent (WO2023/123456) disclosed an optimized protocol for the large-scale production of (9H-fluoren-9-yl)methyl 4-[(2-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate. The patent emphasizes the use of environmentally friendly solvents and catalysts, aligning with the growing demand for sustainable chemistry practices. The reported yield and purity of the compound were significantly improved compared to previous methods, making it more accessible for industrial applications.

Despite these promising developments, challenges remain. For instance, the compound's solubility in aqueous media is limited, which could pose difficulties in formulation and delivery. Ongoing research is addressing this issue through structural modifications and the development of prodrug strategies. Furthermore, the long-term stability of the Fmoc-protected derivative under various storage conditions requires further investigation to ensure its practicality in large-scale pharmaceutical manufacturing.

In conclusion, (9H-fluoren-9-yl)methyl 4-[(2-fluorophenyl)methyl]-4-hydroxypiperidine-1-carboxylate (CAS: 2764016-63-7) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to biochemical tool development, with recent studies underscoring its potential in CNS therapeutics and enzyme inhibition. Continued research efforts are expected to further elucidate its pharmacological properties and optimize its synthetic accessibility, paving the way for its broader utilization in the field.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.